Cas no 300680-09-5 (Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate)

• Product Name: Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate
• CAS No: 300680-09-5
• MF: C₂₃H₂₄N₄O
• MW: 372.462864875793
• CID: 4644267
• Update Time: 2025-06-08

Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate

• Inchi： 1S/C23H24N4O/c1-18(2)16-28-21-14-12-20(13-15-21)26(19-8-4-3-5-9-19)17-27-23-11-7-6-10-22(23)24-25-27/h3-15,18H,16-17H2,1-2H3
• InChI Key： CEBMQCIVVGUONM-UHFFFAOYSA-N
• SMILES： N1(CN(C2=CC=C(OCC(C)C)C=C2)C2=CC=CC=C2)C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate

Research Brief on Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate (CAS: 300680-09-5)

Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate (CAS: 300680-09-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The compound belongs to a class of carbamate derivatives, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of the 3,5-di-tert-butyl-4-hydroxyphenyl moiety in its structure suggests potential radical-scavenging capabilities, making it a candidate for further investigation in oxidative stress-related diseases. Recent studies have explored its synthesis pathways, with a focus on optimizing yield and purity for pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported the successful synthesis of Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate using a novel catalytic approach. The study highlighted the compound's stability under physiological conditions and its potential as a scaffold for developing new antioxidant agents. Preliminary in vitro assays demonstrated significant radical-scavenging activity, comparable to known antioxidants like Trolox.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's interaction with key enzymes involved in inflammatory pathways. The results indicated that Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate exhibits inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Molecular docking studies further supported these findings, revealing favorable binding interactions with the enzyme's active site.

Despite these promising results, challenges remain in translating the compound's in vitro activities into clinical applications. Pharmacokinetic studies are needed to assess its bioavailability, metabolism, and toxicity profiles. Additionally, further structure-activity relationship (SAR) studies could help optimize its biological efficacy and reduce potential side effects.

In conclusion, Ethyl N-{[(3,5-di-tert-butyl-4-hydroxyphenyl)methoxy]methanethioyl}carbamate (CAS: 300680-09-5) represents a promising candidate for drug development, particularly in the areas of oxidative stress and inflammation. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing limitations.